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Compound of Interest

Compound Name: Vegfr-2-IN-6

Cat. No.: B8139558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and mechanism of action of Vegfr-2-IN-6, a potent inhibitor of Vascular Endothelial Growth
Factor Receptor 2 (VEGFR-2). This document is intended to serve as a valuable resource for
researchers and professionals involved in oncology, angiogenesis research, and drug

discovery.

Chemical Structure and Physicochemical Properties

Vegfr-2-IN-6, also identified as "example 64" in patent WO 02/059110, is a pyrimidineamine
derivative with the following molecular formula and weight.[1][2][3] While a specific IC50 value
for Vegfr-2-IN-6 is not publicly available in the reviewed literature, it is described as a potent
inhibitor of VEGFR-2.[4]

Table 1: Physicochemical Properties of Vegfr-2-IN-6
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Property Value Source
Molecular Formula C20H21N702S [1112]
Molecular Weight 423.49 g/mol [1][2]
CAS Number 444731-47-9 [1]

SMILES String

CN(clccc2c(C)n[nH]c2cl)clcce
nc(Nc2cee(C)c(c2)S(N)

[1]

(=0)=0)n1

Solubility Soluble in DMSO [1]
2-methyl-5-({4-[methyI(3-
methyl-1H-indazol-6-

IUPAC Name yl)amino]-2- [5]

pyrimidinyl}amino)benzenesulf

onamide

Chemical Structure (2D)
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Preparation

Prepare Reaction Mixture:
- VEGFR-2 Enzyme
- Substrate (MBP)

- Buffer
- Vegfr-2-IN-6 (Test Compound)

Kinase Reaction

Initiate Reaction:
Add Mg/ATP (y-55P)

Incubate:
(e.g., 40 min at RT)

Stop Reaction:
Add Phosphoric Acid

Detegtion

Spot onto Filter

Wash Filter

Scintillation Counting

Data Apalysis

Calculate % Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Vegfr-2-IN-6: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8139558#vegfr-2-in-6-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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